Cas no 2229269-88-7 (3-(3-Chloropyridin-4-yl)butanoic acid)

• Product Name: 3-(3-Chloropyridin-4-yl)butanoic acid
• CAS No: 2229269-88-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5569868
• PubChem ID: 165656980
• Update Time: 2023-07-11

3-(3-Chloropyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229269-88-7
• 3-(3-chloropyridin-4-yl)butanoic acid
• EN300-1975186
• 3-(3-Chloropyridin-4-yl)butanoic acid

• Inchi： 1S/C9H10ClNO2/c1-6(4-9(12)13)7-2-3-11-5-8(7)10/h2-3,5-6H,4H2,1H3,(H,12,13)
• InChI Key： OWWGELDJAWZPKC-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C)CC(=O)O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų